N-(3,4-dimethoxyphenyl)-2-(2-quinolinylthio)propanamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-quinolin-2-ylsulfanylpropanamide
• InChI: InChI=1S/C20H20N2O3S/c1-13(26-19-11-8-14-6-4-5-7-16(14)22-19)20(23)21-15-9-10-17(24-2)18(12-15)25-3/h4-13H,1-3H3,(H,21,23)
• InChI Key: YPPRDFKVLNLNQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=C(C=C1)OC)OC)SC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(2-quinolinylthio)propanamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. The compound is also known as TAK-242 and is a small molecule inhibitor of Toll-like receptor 4 (TLR4), which plays a crucial role in the immune response.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-2-(2-quinolinylthio)propanamide inhibits the activation of TLR4 by binding to its intracellular domain. TLR4 is a transmembrane protein that recognizes pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs). Upon binding to PAMPs or DAMPs, TLR4 activates downstream signaling pathways, leading to the production of pro-inflammatory cytokines. This compound inhibits this process by preventing the activation of TLR4.
Biochemical and physiological effects:
This compound has been shown to have anti-inflammatory effects in several animal models of disease. For example, in a mouse model of sepsis, this compound reduced the levels of pro-inflammatory cytokines and improved survival rates. In a rat model of arthritis, this compound reduced joint inflammation and cartilage destruction. These studies suggest that this compound has potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,4-dimethoxyphenyl)-2-(2-quinolinylthio)propanamide is its specificity for TLR4. This allows researchers to study the effects of TLR4 inhibition without affecting other signaling pathways. However, one limitation is that this compound may not be effective in all animal models of disease. For example, in a mouse model of asthma, this compound did not reduce airway inflammation. Therefore, researchers should carefully select animal models to study the effects of this compound.

Future Directions

There are several future directions for the study of N-(3,4-dimethoxyphenyl)-2-(2-quinolinylthio)propanamide. One direction is to investigate its potential as a therapeutic agent for inflammatory diseases in humans. Clinical trials are needed to determine the safety and efficacy of this compound in humans. Another direction is to study the effects of this compound on other signaling pathways. TLR4 is not the only receptor involved in the immune response, and this compound may have effects on other receptors as well. Finally, researchers can explore the potential of this compound as a tool for studying the immune response. By inhibiting TLR4, researchers can study the downstream effects of TLR4 activation and gain a better understanding of the immune response.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(2-quinolinylthio)propanamide has been extensively studied for its potential therapeutic applications. The compound has been shown to inhibit the activation of TLR4, which is involved in the immune response. TLR4 activation has been implicated in several inflammatory diseases, such as sepsis, arthritis, and atherosclerosis. Therefore, the inhibition of TLR4 by this compound may have therapeutic potential for these diseases.